Cas no 1261977-67-6 (3-(3-Cyanophenyl)-4-fluorobenzoic acid)

3-(3-Cyanophenyl)-4-fluorobenzoic acid is a fluorinated aromatic compound featuring both cyano and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis. The presence of the electron-withdrawing cyano and fluorine substituents enhances its reactivity in cross-coupling reactions and other transformations. Its benzoic acid moiety allows for further derivatization, such as esterification or amidation, while the fluorine atom can influence electronic properties in pharmaceutical or agrochemical applications. This compound is particularly useful in the development of advanced materials and bioactive molecules due to its structural rigidity and functional group compatibility. High purity and stability ensure reliable performance in research and industrial processes.

3-(3-Cyanophenyl)-4-fluorobenzoic acid structure

1261977-67-6 structure

Product Name:3-(3-Cyanophenyl)-4-fluorobenzoic acid

CAS No:1261977-67-6

MF:C₁₄H₈FNO₂

MW:241.217226982117

MDL:MFCD18319125

CID:1039195

PubChem ID:53225055

Update Time:2025-06-10

3-(3-Cyanophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-Cyano-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid
- 3-(3-cyanophenyl)-4-fluorobenzoic acid
- DTXSID60688787
- 1261977-67-6
- [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-6-fluoro-
- 3'-Cyano-6-fluoro-[1,1'-biphenyl]-3-carboxylicacid
- 3/'-Cyano-6-fluoro-[1,1/'-biphenyl]-3-carboxylic acid
- MFCD18319125
- 3'-Cyano-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
- BS-20371
- A889517
- 3-(3-Cyanophenyl)-4-fluorobenzoic acid
- MDL： MFCD18319125
- Inchi： 1S/C14H8FNO2/c15-13-5-4-11(14(17)18)7-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
- InChI Key： SHAXFUGKVKKRTB-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 241.05400
Monoisotopic Mass: 241.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 61.1Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Melting Point: 145-148℃
Boiling Point: 446.2±40.0 °C at 760 mmHg
Flash Point: 118.4±24.0 °C
PSA: 61.09000
LogP: 3.06258

3-(3-Cyanophenyl)-4-fluorobenzoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3-(3-Cyanophenyl)-4-fluorobenzoic acid Pricemore >>

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